2-(3-((4-ethylphenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(4-ethylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H24N2O5S/c1-3-18-8-14-21(15-9-18)34(31,32)24-16-28(23-7-5-4-6-22(23)26(24)30)17-25(29)27-19-10-12-20(33-2)13-11-19/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: GUNXOEOZWPLUNX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C3C2=O)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5 g/mol
• CAS No.: 898359-79-0

Description

Typically, the description of a compound includes its IUPAC name, molecular formula, molecular weight, and structural formula. It may also include its appearance (solid, liquid, color, etc.) and any distinctive odor.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis process often involves multiple steps, each requiring specific reagents and conditions.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide information about the types of atoms in the molecule, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and studying the products formed.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and stability under various conditions. These properties can be determined through a variety of experimental techniques.

Scientific Research Applications

Sulfonamides and Drug Design

Sulfonamides A Patent Review (2008 – 2012)

Sulfonamides have a rich history in medicinal chemistry, serving as the basis for various clinically used drugs, including diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, and antipsychotic medications. Recent patents have focused on novel sulfonamide CAIs targeting tumor-associated isoforms CA IX/XII for cancer therapy, demonstrating the versatility of sulfonamides in drug design and therapeutic applications. This review emphasizes the continuous need for novel sulfonamides to address diseases more effectively, highlighting the sulfonamide moiety's potential in developing future drugs (Carta, Scozzafava, & Supuran, 2012).

Enzyme Inhibitors and Their Applications

Aldo-Keto Reductase (AKR) 1C3 Inhibitors A Patent Review

Aldo-Keto Reductase (AKR) 1C3 plays a significant role in hormonal malignancies, acting as a major enzyme in the synthesis of potent androgens. AKR1C3 inhibitors have emerged as potential therapeutic agents against prostate cancer, breast cancer, and leukemia. This patent review discusses various classes of AKR1C3 inhibitors, highlighting their potency, specificity, and efficacy in preclinical models. The development of AKR1C3 inhibitors exemplifies the strategic targeting of specific enzymes to manage cancer, underscoring the critical role of enzyme inhibitors in therapeutic interventions (Penning, 2017).

Antioxidant Applications

THE ANTIOXIDANT ETHOXYQUIN AND ITS ANALOGUES A REVIEW

This review details the research on ethoxyquin (EQ), a notable antioxidant used to protect polyunsaturated fatty acids in fish meal from oxidation. The study of EQ and its analogues reveals their critical role in preventing spontaneous combustion of fish meal by stabilizing its lipid content. The review discusses the antioxidant efficacy of EQ and its analogues, demonstrating the importance of antioxidants in preserving food quality and safety. The insights from this review underline the broader applications of chemical compounds as antioxidants in various industries, showcasing their significance beyond pharmaceuticals (de Koning, 2002).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level. This is particularly relevant for compounds that have biological activity, such as drugs.

Safety and Hazards

The safety and hazards associated with a compound relate to its toxicity, flammability, and environmental impact. This information is typically provided in a Material Safety Data Sheet (MSDS).